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Introduction

LMD-009 is a potent and selective nonpeptide agonist of the C-C chemokine receptor 8

(CCR8), a G protein-coupled receptor (GPCR) involved in immune responses.[1][2] Activation

of CCR8 by agonists like LMD-009 initiates a signaling cascade that includes the mobilization

of intracellular calcium ([Ca2+]), a critical second messenger in numerous cellular processes.

[1][3] This document provides a detailed protocol for utilizing LMD-009 to perform a calcium

flux assay, a fundamental method for studying receptor activation and downstream signaling.

Mechanism of Action

LMD-009 selectively binds to and activates CCR8.[2][4] This activation leads to the dissociation

of the G protein complex, specifically the Gαq subunit, which in turn activates phospholipase C

(PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic

reticulum (ER), triggering the release of stored calcium into the cytoplasm. This rapid increase

in intracellular calcium can be monitored using fluorescent calcium indicators.
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1. Cell Preparation
(Plate cells in 96-well plate)

2. Dye Loading
(Add Fluo-4 AM loading buffer)

3. Incubation
(37°C for 45-60 min in dark)

4. Cell Washing
(Remove excess dye)

5. Baseline Reading
(Measure fluorescence for 30-60s)

6. Compound Addition
(LMD-009, Controls)

7. Kinetic Reading
(Measure fluorescence over time)

8. Data Analysis
(Calculate F/F0 and EC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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